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CAS No.: 14191-90-3

Cat. No.: B121384 Get Quote

Nitric oxide (NO) is a pleiotropic signaling molecule crucial for a vast array of physiological

processes, including neurotransmission, immune responses, and the regulation of vascular

tone.[1][2] The enzymatic production of NO is catalyzed by a family of enzymes known as nitric

oxide synthases (NOS). These enzymes convert the amino acid L-arginine into L-citrulline and

NO.[1][2][3]

There are three primary isoforms of NOS, each with distinct localizations and regulatory

mechanisms:[3]

Neuronal NOS (nNOS or NOS1): Primarily found in neuronal tissue, it plays a key role in cell

communication and signaling in the central nervous system.[3][4]

Inducible NOS (iNOS or NOS2): Typically expressed in immune cells like macrophages in

response to pro-inflammatory stimuli. It can produce large, sustained amounts of NO as part

of the immune defense mechanism.[3][4]

Endothelial NOS (eNOS or NOS3): Located in the endothelial lining of blood vessels, where

the NO produced is critical for vasodilation and regulating blood pressure.[3][4]

Given the diverse roles of NO, dysregulation of NOS activity is implicated in numerous

pathological conditions. Overproduction of NO by nNOS can contribute to neurodegenerative

diseases, while excessive iNOS activity is linked to inflammation and septic shock.[1][5] This

has made the development of specific NOS inhibitors a significant therapeutic and research
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goal. L-Norarginine, as an L-arginine analog, serves as a valuable tool for investigating these

processes.

L-Norarginine: A Profile
L-Norarginine (L-2-Amino-4-guanidinobutyric acid) is a homolog of L-arginine, the natural

substrate for NOS. This structural similarity is the basis for its function as a competitive inhibitor

of the enzyme.

Property Value

Molecular Formula C₅H₁₂N₄O₂

Molecular Weight 160.17 g/mol [6][7]

CAS Number 14191-90-3[6]

IUPAC Name
(2S)-2-amino-4-

(diaminomethylideneamino)butanoic acid[6]

Synonyms
L-2-Amino-4-guanidinobutyric acid, L-alpha-

Amino-gamma-guanidinobutyric acid[6]

Mechanism of Action: Competitive Inhibition
L-Norarginine functions by competing directly with L-arginine for binding to the active site of

the NOS enzyme. Because of its structural resemblance to the endogenous substrate, it can

occupy the catalytic site, thereby preventing the conversion of L-arginine to NO and L-citrulline.

The inhibition is reversible, and its efficacy depends on the relative concentrations of the

inhibitor (L-Norarginine) and the substrate (L-arginine), as well as the inhibitor's affinity for the

enzyme.
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Caption: Experimental workflow for cell-based NOS inhibition assay.

Procedure:

Cell Seeding: Seed RAW 264.7 cells into a 96-well plate at a density of 1 x 10⁵ cells/mL (100

µL per well) and incubate for 24 hours at 37°C with 5% CO₂. [8]2. Treatment: Carefully

remove the old medium. Add 100 µL of fresh medium containing the treatments:

Negative Control: Medium only.

Positive Control: Medium with LPS (e.g., 1 µg/mL).

Test Groups: Medium with LPS (1 µg/mL) and varying concentrations of L-Norarginine.

Incubation: Incubate the plate for another 18-24 hours to allow for iNOS expression and NO

production.
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Sample Collection: After incubation, carefully collect 50-100 µL of the cell culture supernatant

from each well and transfer to a new 96-well plate.

Griess Assay: Perform the Griess reaction directly on the supernatant as described in

Protocol 1, Step 7.

Data Analysis: Calculate the nitrite concentration in each well using a standard curve

prepared in the same culture medium. Determine the percentage inhibition of NO production

for each L-Norarginine concentration relative to the LPS-only control.

Safety, Handling, and Storage
Handling:

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat, when handling L-Norarginine powder and solutions. [9]* Avoid formation of dust

when handling the solid form. [9][10]* Avoid contact with skin and eyes. In case of contact,

rinse thoroughly with water. [11][10]* Wash hands thoroughly after handling. [9] Storage:

Solid: Store L-Norarginine powder in a tightly sealed container in a cool, dry, and well-

ventilated place. [9]Protect from light and moisture. [9][12]For long-term storage, -20°C is

recommended. [12]* Solutions: Store stock solutions at -20°C in aliquots. Avoid repeated

freeze-thaw cycles. Aqueous solutions are not recommended for storage for more than one

day unless frozen. [13][12]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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